Cas no 1082040-44-5 (6-fluoro-1H-indole-4-carbonitrile)

• Product Name: 6-fluoro-1H-indole-4-carbonitrile
• CAS No: 1082040-44-5
• MF: C₉H₅FN₂
• MW: 160.14780497551
• MDL: MFCD11845445
• CID: 2153535
• PubChem ID: 53399412
• Update Time: 2025-06-09

6-fluoro-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-indole-4-carbonitrile
• KSBKKEOQTYERNT-UHFFFAOYSA-N
• AT29941
• MFCD11845445
• 4-Cyano-6-fluoroindole
• 1082040-44-5
• DB-350411
• DTXSID70694617
• SCHEMBL14723333

• MDL： MFCD11845445
• Inchi： 1S/C9H5FN2/c10-7-3-6(5-11)8-1-2-12-9(8)4-7/h1-4,12H
• InChI Key： KSBKKEOQTYERNT-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C2C=CNC=2C=1

Computed Properties

• Exact Mass: 160.04367633Da
• Monoisotopic Mass: 160.04367633Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.6Ų

Additional information on 6-fluoro-1H-indole-4-carbonitrile

Introduction to 6-fluoro-1H-indole-4-carbonitrile (CAS No. 1082040-44-5)

6-fluoro-1H-indole-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1082040-44-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a structural motif widely recognized for its biological activity and pharmaceutical relevance. The presence of a fluorine atom at the 6-position and a nitrile group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The indole core is a privileged structure in medicinal chemistry, with numerous examples of bioactive molecules featuring this scaffold. Compounds derived from indole have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of fluorine at the 6-position of the indole ring enhances the metabolic stability and binding affinity of the molecule, while the nitrile group serves as a versatile handle for further chemical modifications.

In recent years, there has been a surge in research focused on fluorinated indoles due to their promising pharmacological properties. For instance, fluorinated indoles have been shown to exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. This has led to their exploration as lead compounds in the development of novel therapeutic agents. The specific substitution pattern of 6-fluoro-1H-indole-4-carbonitrile makes it an intriguing candidate for further investigation.

One of the most compelling aspects of 6-fluoro-1H-indole-4-carbonitrile is its potential as a building block for more complex molecules. The nitrile group can be easily converted into other functional groups such as amides, carboxylic acids, or tetrazoles through standard chemical transformations. This flexibility allows chemists to modify the core structure while retaining its inherent biological activity. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of fluorine-containing heterocycles in medicinal chemistry. For example, fluorinated indoles have been reported to exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The electron-withdrawing nature of the nitrile group further enhances the interactions between 6-fluoro-1H-indole-4-carbonitrile and biological targets, improving its pharmacological efficacy.

The synthesis of 6-fluoro-1H-indole-4-carbonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions followed by functional group interconversions such as halogenation and cyanation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 6-fluoro-1H-indole-4-carbonitrile has shown potential in material science and agrochemical research. The unique electronic properties of fluorinated indoles make them suitable candidates for developing novel organic semiconductors and luminescent materials. Furthermore, their structural features can be exploited to design new pesticides with improved efficacy and environmental safety.

The growing interest in 6-fluoro-1H-indole-4-carbonitrile underscores its significance as a versatile chemical entity. As research continues to uncover new biological activities and synthetic applications, this compound is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential in drug discovery and beyond.